Cas no 2172271-47-3 (2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid)

• Product Name: 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• CAS No: 2172271-47-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6326634
• PubChem ID: 165801660
• Update Time: 2025-05-19

2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• EN300-1490516
• 2-ethyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
• 2172271-47-3

• Inchi： 1S/C26H32N2O5/c1-4-26(5-2,24(30)31)28-23(29)17(3)14-15-27-25(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22H,4-5,14-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： HDSVURHEBMMQDC-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid

Introduction to 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2172271-47-3)

2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172271-47-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structure with multiple functional groups, exhibits promising properties that make it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular architecture of 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid is characterized by the presence of an amide group, a fluorenyl methoxycarbonyl moiety, and a methylbutanamido side chain. These structural elements contribute to its unique chemical behavior and reactivity, making it a versatile building block in synthetic chemistry. The fluorenyl methoxycarbonyl group, in particular, is known for its stability and ability to enhance the solubility and bioavailability of associated molecules, which is a critical factor in drug formulation.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The structural features of 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid align well with current trends in medicinal chemistry, particularly in the design of molecules that can interact with biological targets with high specificity and affinity. The compound's ability to serve as a precursor for more complex derivatives has made it an attractive scaffold for drug discovery initiatives.

One of the most compelling aspects of this compound is its potential application in the development of neuroprotective agents. Studies have shown that amide-containing compounds can modulate neurotransmitter systems, which has implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The fluorenyl methoxycarbonyl group further enhances its suitability for this purpose by improving its metabolic stability and pharmacokinetic profile. This makes 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid a promising candidate for further investigation in this therapeutic area.

Furthermore, the compound's structural complexity allows for modifications that can fine-tune its biological activity. Researchers have explored various synthetic pathways to derivatize this molecule, leading to a library of related compounds with distinct pharmacological profiles. These derivatives have been tested in vitro and in vivo, demonstrating potential applications in areas such as anti-inflammatory therapy and pain management. The versatility of CAS No. 2172271-47-3 makes it an indispensable tool for chemists working on next-generation therapeutics.

The synthesis of 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluorenyl methoxycarbonyl group is particularly challenging but crucial for achieving the desired properties. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. These developments are essential for translating laboratory discoveries into viable pharmaceutical candidates.

Recent studies have also highlighted the compound's potential in anticancer research. The ability of amide-based molecules to interfere with key cellular pathways has been well-documented, making them attractive candidates for oncology applications. The unique structural features of CAS No. 2172271-47-3, including its bulky fluorenyl moiety and reactive amide group, suggest that it could interact with cancer-related targets in novel ways. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

The role of computational chemistry has been instrumental in understanding the behavior of complex molecules like 2-ethyl-2-4-{((9H-fluorenine)methoxycarbonyl)amino}-2-methylbutanamidobutanoic acid (CAS No. 2172271_47_3). Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets at the atomic level. These insights have guided experimental efforts, leading to more targeted synthetic strategies and improved drug candidates.

In conclusion, CAS No. 2172271_47_3 represents a significant advancement in pharmaceutical chemistry due to its unique structure and multifaceted applications. Its potential as a precursor for neuroprotective agents, anti-inflammatory drugs, and anticancer therapies underscores its importance in modern drug discovery. As research continues to uncover new therapeutic possibilities, compounds like this will play an increasingly vital role in addressing some of today's most pressing medical challenges.